![molecular formula C15H24O2 B3124161 8-Benzyloxy-octan-1-ol CAS No. 31600-54-1](/img/structure/B3124161.png)
8-Benzyloxy-octan-1-ol
Overview
Description
8-Benzyloxy-octan-1-ol, also known by its systematic name 1-Octanol-8-benzyloxy, is a hydroxyalkyl alcohol used in a variety of scientific research applications. It is a colorless, slightly viscous liquid with a faint, sweet odor. This compound is a versatile compound with a variety of uses in the laboratory and in the field.
Scientific Research Applications
1. Corrosion Inhibition
8-Benzyloxy-octan-1-ol derivatives exhibit potential as corrosion inhibitors. Research on compounds like 1-benzoyl-2-(3,4-dimethoxyphenyl)-6,6-dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione demonstrated effective inhibition of mild steel corrosion in acidic solutions. These inhibitors operate through adsorption on the metal surface, combining both physical and chemical processes, aligning with the Langmuir isotherm model (Chafiq et al., 2020).
2. Solvatochromic Investigation
In solvatochromic studies, the octan-1-ol–water partition coefficient, integral to predicting the transport of pollutants and drug design, was explored. The study revealed the effects of water on the chemical properties of the octan-1-ol phase, essential for understanding the solubility and interaction of different solutes in such mixtures (Dallas & Carr, 1992).
3. Phytotoxic Properties
Compounds like 2-benzyloxy-8-oxabicyclo[3.2.1]octanes, synthesized from 6-acetoxypyran-3(6H)-ones, exhibit phytotoxic properties. These compounds, derivates of this compound, have been explored for their potential use as herbicides (Sammes, Street, & Kirby, 1983).
4. Gelation Properties
The synthesis of benzimidazole derivatives with long-chain ester substituents, such as methyl 8-[4-(1H-benzimidazol-2-yl)phenoxy]octanoate, showed weak gelation abilities with solvents like toluene. These compounds also form a hydrogen-bonded motif in the solid state, suggesting potential applications in materials science (Geiger et al., 2017).
5. Catalyst in Oxidation Reactions
This compound derivatives have been used as catalysts in oxidation reactions. For instance, supported Au catalysts demonstrated the capacity for selective oxidation of primary alcohols like octan-1-ol to aldehydes under solvent-free conditions (Enache, Knight, & Hutchings, 2005).
properties
IUPAC Name |
8-phenylmethoxyoctan-1-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24O2/c16-12-8-3-1-2-4-9-13-17-14-15-10-6-5-7-11-15/h5-7,10-11,16H,1-4,8-9,12-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKDWUSXKHXCYEA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COCCCCCCCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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